N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine

• Molecular Formula: C26H32N2O2S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 1-N,2-N-dibenzyl-1-N,2-N-dimethyl-3-(4-methylphenyl)sulfonylpropane-1,2-diamine
• InChI: InChI=1S/C26H32N2O2S/c1-22-14-16-26(17-15-22)31(29,30)21-25(28(3)19-24-12-8-5-9-13-24)20-27(2)18-23-10-6-4-7-11-23/h4-17,25H,18-21H2,1-3H3
• InChI Key: GKNXRGFDBJYJJM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(CN(C)CC2=CC=CC=C2)N(C)CC3=CC=CC=C3

Description

N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine, also known as DBDMS, is a chemical compound that has gained significant attention in scientific research. DBDMS is a diamine derivative that has been used in various fields of research, including medicinal chemistry, biochemistry, and material science. The unique chemical structure of DBDMS has made it a popular choice among researchers to explore its applications in different fields.

Mechanism of Action

N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine has a unique mechanism of action that is dependent on its chemical structure. The sulfonyl group present in this compound has been shown to interact with various biological molecules, including enzymes and proteins. The interaction of this compound with these molecules leads to the inhibition of their activity, which has been exploited in various applications. The diamine moiety present in this compound has also been shown to interact with DNA, leading to the formation of stable complexes. This property has been used in gene delivery and DNA sequencing applications.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of various enzymes, including carbonic anhydrase and metalloproteases. This compound has also been shown to interact with DNA, leading to the formation of stable complexes. In vivo studies have shown that this compound has antitumor activity, which has been attributed to its ability to inhibit the activity of metalloproteases. This compound has also been shown to have anti-inflammatory activity, which has been attributed to its ability to inhibit the activity of carbonic anhydrase.

Advantages and Limitations for Lab Experiments

N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine has various advantages and limitations for lab experiments. One of the main advantages of this compound is its unique chemical structure, which has led to its use in various fields of research. This compound has also been shown to be stable under various conditions, making it suitable for various applications. However, this compound has some limitations, including its low solubility in water, which can limit its use in some applications. This compound can also be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are various future directions for the use of N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine in scientific research. One of the main directions is the development of new drugs and pharmaceuticals based on the chemical structure of this compound. The sulfonyl group present in this compound has been shown to be a promising target for the development of enzyme inhibitors. Another direction is the use of this compound in gene delivery and DNA sequencing applications. The ability of this compound to interact with DNA has led to its use in various applications, including gene therapy and DNA sequencing. Finally, the use of this compound in material science is an area of active research, with the potential to develop new materials with improved mechanical properties.
In conclusion, this compound is a unique chemical compound that has gained significant attention in scientific research. Its unique chemical structure has led to its use in various fields of research, including medicinal chemistry, biochemistry, and material science. This compound has a unique mechanism of action, which has been exploited in various applications. While this compound has some limitations, its various advantages make it a promising compound for future research.

Synthesis Methods

The synthesis of N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine involves the reaction of dibenzylamine with N,N-dimethyl-3-(4-methylphenylsulfonyl)propionamide in the presence of a base. The reaction yields this compound as a white solid, which can be purified using various techniques such as recrystallization and column chromatography. The synthesis of this compound has been optimized to obtain high yields and purity, making it suitable for various applications.

Scientific Research Applications

N,N'-dibenzyl-N,N'-dimethyl-3-[(4-methylphenyl)sulfonyl]propane-1,2-diamine has been extensively used in scientific research due to its unique chemical properties. In medicinal chemistry, this compound has been used as a building block for various drugs and pharmaceuticals. The sulfonyl group present in this compound has been exploited to design inhibitors for various enzymes, including carbonic anhydrase and metalloproteases. In biochemistry, this compound has been used to modify amino acids and peptides, which has led to the development of new biomolecules with improved properties. In material science, this compound has been used as a crosslinking agent for various polymers, which has led to the development of new materials with improved mechanical properties.